Cas no 1805504-30-6 (Ethyl 3-(difluoromethyl)-2-fluoro-5-hydroxypyridine-6-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-2-fluoro-5-hydroxypyridine-6-carboxylate
• CAS No: 1805504-30-6
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4881673
• Update Time: 2025-10-05

Ethyl 3-(difluoromethyl)-2-fluoro-5-hydroxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-fluoro-5-hydroxypyridine-6-carboxylate

• Inchi： 1S/C9H8F3NO3/c1-2-16-9(15)6-5(14)3-4(7(10)11)8(12)13-6/h3,7,14H,2H2,1H3
• InChI Key： JUZKWFINNOPFIA-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C=C(C(C(=O)OCC)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 2.7
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 3-(difluoromethyl)-2-fluoro-5-hydroxypyridine-6-carboxylate

Comprehensive Overview of Ethyl 3-(difluoromethyl)-2-fluoro-5-hydroxypyridine-6-carboxylate (CAS No. 1805504-30-6)

Ethyl 3-(difluoromethyl)-2-fluoro-5-hydroxypyridine-6-carboxylate (CAS No. 1805504-30-6) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and hydroxypyridine moieties, has garnered attention due to its potential as a building block for bioactive molecules. Its molecular structure combines fluoro and hydroxy functional groups, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like Ethyl 3-(difluoromethyl)-2-fluoro-5-hydroxypyridine-6-carboxylate has surged, driven by their enhanced metabolic stability and bioavailability in drug discovery. Researchers are particularly interested in its role in designing kinase inhibitors and antimicrobial agents, aligning with the growing focus on precision medicine and antibiotic resistance. The compound’s carboxylate ester group further enables facile derivatization, a key feature for high-throughput screening platforms.

The synthesis of CAS No. 1805504-30-6 typically involves multi-step reactions, including halogenation and esterification, with yields optimized for industrial-scale production. Analytical techniques such as NMR spectroscopy and HPLC are employed to ensure purity, a critical factor given its use in API (Active Pharmaceutical Ingredient) development. Environmental and regulatory considerations also highlight the need for green chemistry approaches in its manufacturing process.

From an SEO perspective, queries like "fluoropyridine derivatives in drug design" or "synthetic routes for CAS 1805504-30-6" reflect user interest in its applications and accessibility. The compound’s relevance to cancer therapeutics and agrochemical innovation further positions it as a hotspot in scientific discourse. Notably, its lipophilicity and hydrogen-bonding capacity are frequently discussed in medicinal chemistry forums.

In agrochemistry, Ethyl 3-(difluoromethyl)-2-fluoro-5-hydroxypyridine-6-carboxylate serves as a precursor for crop protection agents, addressing global challenges like food security and sustainable farming. Its fluoroalkyl groups contribute to pesticidal activity, resonating with trends in eco-friendly pest control. Patent literature reveals its incorporation into next-generation fungicides, underscoring its commercial viability.

To conclude, CAS No. 1805504-30-6 exemplifies the intersection of chemical innovation and industrial demand. Its dual utility in pharmaceuticals and agriculture, coupled with advancements in fluorine chemistry, ensures its prominence in research pipelines. Future studies may explore its structure-activity relationships or biodegradability, topics increasingly prioritized in academic and corporate R&D settings.